Cas no 1807056-07-0 (1-(5-Bromo-2-iodophenyl)propan-2-one)

• Product Name: 1-(5-Bromo-2-iodophenyl)propan-2-one
• CAS No: 1807056-07-0
• MF: C₉H₈BrIO
• MW: 338.967694282532
• CID: 4979645
• Update Time: 2025-08-05

1-(5-Bromo-2-iodophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(5-Bromo-2-iodophenyl)propan-2-one

• Inchi： 1S/C9H8BrIO/c1-6(12)4-7-5-8(10)2-3-9(7)11/h2-3,5H,4H2,1H3
• InChI Key： ODBFBCIUPDOVGS-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1CC(C)=O)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• XLogP3: 2.9
• Topological Polar Surface Area: 17.1

Additional information on 1-(5-Bromo-2-iodophenyl)propan-2-one

Introduction to 1-(5-Bromo-2-iodophenyl)propan-2-one (CAS No. 1807056-07-0)

1-(5-Bromo-2-iodophenyl)propan-2-one, identified by the Chemical Abstracts Service Number (CAS No.) 1807056-07-0, is a significant compound in the realm of pharmaceutical chemistry and synthetic biology. This organometallic derivative, featuring a bromo and an iodo substituent on a phenyl ring coupled with a propanone moiety, has garnered attention due to its versatile structural framework and potential applications in drug discovery and molecular recognition.

The molecular structure of 1-(5-Bromo-2-iodophenyl)propan-2-one consists of a benzene ring substituted at the 5-position with a bromine atom and at the 2-position with an iodine atom, linked to a propanone group at the 1-position. This unique arrangement imparts distinct electronic and steric properties, making it a valuable intermediate in organic synthesis. The presence of both halogen atoms enhances its reactivity, facilitating various cross-coupling reactions such as Suzuki-Miyaura, Heck, and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures.

In recent years, 1-(5-Bromo-2-iodophenyl)propan-2-one has been explored for its role in developing novel therapeutic agents. Its structural features suggest potential applications in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, the compound's ability to undergo palladium-catalyzed coupling reactions allows for the facile introduction of diverse functional groups, enabling the creation of libraries of bioactive molecules for high-throughput screening.

One of the most compelling aspects of 1-(5-Bromo-2-iodophenyl)propan-2-one is its utility in medicinal chemistry. Researchers have leveraged its scaffold to design molecules with antimicrobial, anti-inflammatory, and anticancer properties. The bromo and iodo substituents serve as handles for further derivatization, allowing chemists to fine-tune the pharmacokinetic and pharmacodynamic profiles of candidate drugs. Moreover, the propanone group can be transformed into other functional moieties, such as amides or esters, expanding the compound's synthetic utility.

Recent studies have highlighted the compound's role in developing kinase inhibitors, which are critical in oncology research. The phenyl ring system provides a scaffold that can interact with ATP-binding pockets in kinases, while the halogen atoms facilitate modifications that enhance binding affinity and selectivity. For example, computational studies have demonstrated that 1-(5-Bromo-2-iodophenyl)propan-2-one derivatives can be optimized to inhibit specific kinases involved in cancer progression.

The compound's reactivity also makes it a valuable tool in materials science. Its ability to participate in metal-catalyzed reactions allows for the synthesis of conjugated polymers and organic semiconductors. These materials are essential for next-generation electronic devices, including organic light-emitting diodes (OLEDs) and photovoltaic cells. The halogen atoms on the phenyl ring can be used to introduce solubilizing groups or cross-linking agents, enhancing the material's performance.

In conclusion, 1-(5-Bromo-2-iodophenyl)propan-2-one (CAS No. 1807056-07-0) is a multifaceted compound with broad applications in pharmaceuticals and materials science. Its unique structural features and reactivity make it an indispensable tool for synthetic chemists and biologists alike. As research continues to uncover new methodologies for utilizing halogenated aromatic compounds, the potential applications of 1-(5-Bromo-2-iodophenyl)propan-2-one are expected to expand further.